N-1,3-benzothiazol-2-yl-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-methylsulfonylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C14H18N4O3S2/c1-23(20,21)18-8-6-17(7-9-18)10-13(19)16-14-15-11-4-2-3-5-12(11)22-14/h2-5H,6-10H2,1H3,(H,15,16,19)
• InChI Key: LUVZMODZUMOCDB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)CC(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C14H18N4O3S2
• Molecular Weight: 354.5 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide (BZP) is a synthetic compound that has been widely used in scientific research due to its unique properties. BZP is a member of the benzothiazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to involve the inhibition of various cellular processes such as DNA synthesis, protein synthesis, and cell division. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is thought to be a key mechanism underlying its antitumor activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its antitumor, antibacterial, and antifungal activities, this compound has been reported to exhibit antioxidant, anti-inflammatory, and neuroprotective properties. This compound has also been shown to modulate the activity of various enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and GABA(A) receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1,3-benzothiazol-2-yl-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide in lab experiments is its potent biological activity, which allows researchers to study the effects of benzothiazole derivatives on various biological processes. However, this compound is also known to be toxic at high concentrations, which can limit its use in certain experiments. Additionally, the synthesis of this compound can be challenging and requires specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of N-1,3-benzothiazol-2-yl-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide and other benzothiazole derivatives. One area of interest is the development of new antitumor agents based on the structure of this compound. Another area of focus is the investigation of the potential neuroprotective effects of this compound and its derivatives, which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the antibacterial and antifungal properties of this compound could be further explored for the development of new antibiotics.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide has been extensively used in scientific research as a tool compound to study the role of benzothiazole derivatives in various biological processes. This compound has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been reported to have antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.